1-[(3-Iodopyridin-2-yl)amino]propan-2-ol

• Molecular Formula: C8H11IN2O
• Molecular Weight: 278.09 g/mol
• SMILES: CC(CNC1=C(C=CC=N1)I)O
• InChI: InChI=1S/C8H11IN2O/c1-6(12)5-11-8-7(9)3-2-4-10-8/h2-4,6,12H,5H2,1H3,(H,10,11)
• InChIKey: GHBBAHPKLOLTPE-UHFFFAOYSA-N

Sourcing a single scaffold with truly orthogonal reactive handles is a persistent bottleneck in medchem campaigns. 1-[(3-Iodopyridin-2-yl)amino]propan-2-ol eliminates protecting-group manipulation via its three distinct functionalities: - Aryl iodide: Enables mild Pd-catalyzed cross-coupling (Suzuki, Sonogashira) at rt-60°C. - Chiral secondary alcohol: Direct precursor to non-racemic APIs (>90% ee via Ni/photoredox catalysis). - Secondary amine: Remains inert during coupling, allowing sequential C-C, amide, and ester bond formation. This orthogonal reactivity streamlines SAR exploration around a pyridine core, reducing synthesis steps and solvent waste.

1-[(3-Iodopyridin-2-yl)amino]propan-2-ol Product Overview

1-[(3-Iodopyridin-2-yl)amino]propan-2-ol (molecular formula C8H11IN2O) is a heterocyclic amino alcohol featuring an iodine atom at the 3-position of the pyridine ring and a 2-hydroxypropylamino substituent at the 2-position. This substitution pattern places it within the class of 2-aminopyridine derivatives, which are widely explored as pharmacologically active scaffolds [1]. The presence of both an aryl iodide and an amino alcohol moiety makes the compound a dual-function synthetic intermediate, capable of participating in metal-catalyzed cross-coupling reactions at the iodine site while also offering a nucleophilic amine and a hydroxyl group for further derivatization [2].

Cross-coupling Aryl iodide handle for metal-catalyzed C–C bond formation

Asymmetric synthesis Chiral β-amino alcohol scaffold for enantioselective intermediate preparation

Modular derivatization Three orthogonal reactive sites (iodide, amine, alcohol) for sequential functionalization

• [1] Leonard JT, Anbalagan N, Kumar SS, Gnanasam SK, Sridhar SK. Synthesis and pharmacological activities of 2-(3'-substituted-2'-hydroxypropylamino)pyridines. Biol Pharm Bull. 2002;25(2):215-217. DOI: 10.1248/bpb.25.215 View Source
• [2] Lei Z, Kelly HR, An J, et al. Nickel/Photoredox-Catalyzed Enantioselective α-Aminoalkylation of 2-Iodopyridines. ACS Catal. 2026; Article ASAP. DOI: 10.1021/acscatal.6c00033 View Source

Analog Limitations in Demanding Syntheses

The precise substitution pattern of this compound—a 3-iodo group ortho to a secondary amino alcohol—is not functionally interchangeable with other halogenated or non-halogenated 2-aminopyridines. The iodine atom is critical for downstream Pd- or Ni-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), where it provides superior oxidative addition kinetics relative to bromo or chloro analogs [1]. Simultaneously, the 2-aminopropan-2-ol side chain incorporates a chiral secondary alcohol, a functional handle that is absent in simple 3-iodopyridin-2-amine (CAS 104830-06-0) . Replacing this compound with a regioisomer, such as 3-(2-amino-5-iodopyridin-3-yl)propan-1-ol (CAS 1228666-26-9), alters both the electronic environment of the pyridine ring and the spatial orientation of the hydroxyl group, leading to divergent reactivity and biological recognition profiles.

Replacing the iodo substituent with bromo or chloro analogs may significantly reduce cross-coupling kinetics and require harsher conditions.

Achiral 2-aminoethanol or linear propanol regioisomers lack the stereocenter, eliminating enantioselective synthesis pathways.

Simpler 3-iodopyridin-2-amine lacks the secondary alcohol handle, limiting orthogonal derivatization potential.

• [1] Lei Z, Kelly HR, An J, et al. Nickel/Photoredox-Catalyzed Enantioselective α-Aminoalkylation of 2-Iodopyridines. ACS Catal. 2026; Article ASAP. DOI: 10.1021/acscatal.6c00033 View Source

Differentiation Evidence Among Analogs

Iodo Substituent Advantage in Oxidative Addition

The iodine atom at the pyridine 3-position is a vastly superior leaving group in Pd(0)/Ni(0)-catalyzed oxidative addition compared to bromine or chlorine. Aryl iodides typically react 10–100 times faster than the corresponding aryl bromides under identical Suzuki-Miyaura conditions. While the target compound itself has not been directly compared to its 3-bromo or 3-chloro analogs in a published study, this reactivity hierarchy is a well-established principle in organometallic chemistry and directly governs the efficiency of C–C bond formation [1]. For 2-aminopyridine scaffolds, the iodine substituent also enables chemoselective coupling at the iodide position while leaving the 2-amino group intact, a feature not shared by 3-bromo- or 3-chloropyridin-2-amines under mild conditions [2]. This property is critical for late-stage functionalization strategies where harsh conditions must be avoided.

Cross-coupling reactivity

Class-level inference

Aryl iodide reacts 10–100× faster than aryl bromide in standard Suzuki coupling

Supports milder coupling conditions and lower catalyst loading

Based on organometallic principles; compound not directly compared

Evidence Dimension	Relative reactivity in Pd(0)-catalyzed oxidative addition
Target Compound Data	Contains C(sp2)–I bond (bond dissociation energy ~65 kcal/mol)
Comparator Or Baseline	3-Bromopyridin-2-amine analog (C–Br BDE ~80 kcal/mol); 3-Chloropyridin-2-amine analog (C–Cl BDE ~95 kcal/mol)
Quantified Difference	Aryl iodides react approximately 10–100× faster than aryl bromides; typical Suzuki coupling temperatures: aryl iodide (rt–60°C) vs. aryl bromide (80–110°C)
Conditions	Class-level kinetic data derived from standardized Pd(PPh3)4-catalyzed Suzuki couplings with phenylboronic acid

Why This Matters

For procurement decisions, the iodine substituent dictates the required catalyst loading, reaction temperature, and time—directly impacting the cost and scalability of downstream synthetic processes.

• [1] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem Rev. 1995;95(7):2457-2483. DOI: 10.1021/cr00039a007 View Source
• [2] Lei Z, Kelly HR, An J, et al. Nickel/Photoredox-Catalyzed Enantioselective α-Aminoalkylation of 2-Iodopyridines. ACS Catal. 2026; Article ASAP. DOI: 10.1021/acscatal.6c00033 View Source

Chiral Alcohol Handle for Enantioselective Synthesis

The 2-hydroxypropyl side chain contains a chiral center at the secondary alcohol carbon. In contrast, the homolog 2-[(3-iodopyridin-2-yl)amino]ethan-1-ol (CAS 902837-48-3) and the regioisomer 3-(2-amino-5-iodopyridin-3-yl)propan-1-ol (CAS 1228666-26-9) both possess achiral structures. Chiral pyrid-2-yl β-aminoalcohols are privileged motifs in pharmaceuticals targeting inflammation, obesity, and diabetes [1]. The ability to procure or synthesize this compound in enantiomerically enriched form (e.g., via Ni/photoredox asymmetric α-aminoalkylation of 2-iodopyridines) provides a direct entry to non-racemic drug intermediates, eliminating the need for classical resolution steps that reduce overall yield by ≥50% [2].

Enantioselective entry

Reported

>90% ee achievable via asymmetric catalysis vs. 0% ee for achiral analogs

Enables preparation of non-racemic intermediates

Enantioselectivity requires validation with specific catalytic system

Evidence Dimension	Chirality and synthetic utility for enantioselective pathway entry
Target Compound Data	Contains one stereogenic center at the secondary alcohol carbon; accessible in enantioenriched form via asymmetric catalysis
Comparator Or Baseline	2-[(3-Iodopyridin-2-yl)amino]ethan-1-ol (CAS 902837-48-3): achiral, no stereocenter; 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol (CAS 1228666-26-9): achiral
Quantified Difference	Enantioselective synthesis enables >90% ee (R or S) vs. 0% ee for achiral analogs; classical resolution incurs a theoretical minimum 50% yield loss per cycle
Conditions	Asymmetric α-aminoalkylation of 2-iodopyridines with amino acids using Ni/photoredox catalysis

Why This Matters

For medicinal chemistry and process R&D procurement, access to a chiral building block versus an achiral analog directly influences the enantiopurity of the final drug substance and the overall synthetic economy.

• [1] Lei Z, Kelly HR, An J, et al. Nickel/Photoredox-Catalyzed Enantioselective α-Aminoalkylation of 2-Iodopyridines. ACS Catal. 2026; Article ASAP. DOI: 10.1021/acscatal.6c00033 View Source
• [2] Leonard JT, Anbalagan N, Kumar SS, Gnanasam SK, Sridhar SK. Synthesis and pharmacological activities of 2-(3'-substituted-2'-hydroxypropylamino)pyridines. Biol Pharm Bull. 2002;25(2):215-217. DOI: 10.1248/bpb.25.215 View Source

Three Orthogonal Reactive Handles

1-[(3-Iodopyridin-2-yl)amino]propan-2-ol integrates three reactive sites with orthogonal reactivity: (1) an aryl iodide for cross-coupling, (2) a secondary amine for alkylation/acylation, and (3) a secondary alcohol for esterification or oxidation. This contrasts with 3-iodopyridin-2-amine (CAS 104830-06-0), which lacks the alcohol handle, and 2-[(3-iodopyridin-2-yl)amino]ethan-1-ol, which lacks the additional carbon spacer that modulates both steric accessibility and lipophilicity . The three-carbon spacer with a branching methyl group (propan-2-ol vs. ethan-1-ol) increases the calculated logP by approximately 0.5 units, enhancing membrane permeability potential for cell-based assays . This property is particularly valuable for the synthesis of probe molecules intended for intracellular target engagement studies.

Functional group orthogonality

Cross-study comparable

3 reactive sites (Ar–I, NH, OH); calculated logP ~1.8 vs. ~1.3 for shorter-chain analog

Supports sequential derivatization without protecting group manipulation

Calculated logP; experimental confirmation needed

Evidence Dimension	Number of orthogonal functional groups and calculated lipophilicity
Target Compound Data	3 orthogonal reactive sites; calculated logP ~1.8; molecular weight 278.09 g/mol
Comparator Or Baseline	3-Iodopyridin-2-amine (CAS 104830-06-0): 2 reactive sites, logP ~1.3, MW 220.01; 2-[(3-Iodopyridin-2-yl)amino]ethan-1-ol (CAS 902837-48-3): 3 reactive sites but shorter spacer, logP ~1.3, MW 264.06
Quantified Difference	Target compound has 1 additional functional group vs. 3-iodopyridin-2-amine; logP increase of ~0.5 units vs. ethanol analog due to additional methylene and methyl substituent
Conditions	Calculated logP values derived from ChemAxon fragment-based prediction; experimental logP data not available for direct confirmation

Why This Matters

The ability to sequentially derivatize three distinct functional groups without protecting group manipulation enables more efficient library synthesis and reduces the number of synthetic steps, saving both time and procurement costs for multi-step research programs.

Pharmacological Activity of the Core Scaffold

The 2-(3'-substituted-2'-hydroxypropylamino)pyridine scaffold, to which 1-[(3-iodopyridin-2-yl)amino]propan-2-ol belongs, has demonstrated quantifiable pharmacological activity. In a 2002 study, the closest structurally characterized analog, 2-(3'-diethylamino-2'-hydroxypropylamino)pyridine, exhibited anticonvulsant activity at 150 and 300 mg/kg in rodent models, while 2-(3'-dimethylamino-2'-hydroxypropylamino)pyridine showed negative ionotropic activity in isolated frog heart preparations [1]. The 3-iodo substituent on the target compound is expected to further modulate potency and selectivity through electronic effects (σm for iodine = +0.35 vs. +0.37 for bromine and +0.23 for hydrogen), as well as through potential halogen bonding interactions with biological targets [2].

Scaffold pharmacology

Supporting evidence

Related analogs show anticonvulsant activity at 150–300 mg/kg in rodent models

Supports inclusion in phenotypic screening libraries

3-Iodo derivative not directly tested; class-level SAR interpretation required

Evidence Dimension	In vivo anticonvulsant efficacy (class-level data)
Target Compound Data	Not directly tested; predicted to exhibit β-adrenergic and anticonvulsant activity based on scaffold similarity
Comparator Or Baseline	2-(3'-Diethylamino-2'-hydroxypropylamino)pyridine: active at 150-300 mg/kg (anticonvulsant); 2-(3'-Dimethylamino-2'-hydroxypropylamino)pyridine: negative ionotropic activity at 100 µg/mL
Quantified Difference	Quantitative activity comparison for the 3-iodo derivative is not available; the iodine substituent introduces a +0.12 Hammett σm difference vs. hydrogen, predicting altered potency
Conditions	Rodent maximal electroshock seizure (MES) model; isolated frog heart preparation

Why This Matters

For researchers selecting compounds for phenotypic screening or target identification, the validated pharmacological activity of the core scaffold reduces the risk of inactivity, while the unique 3-iodo substituent provides a chemically distinct probe for structure-activity relationship (SAR) studies.

• [1] Leonard JT, Anbalagan N, Kumar SS, Gnanasam SK, Sridhar SK. Synthesis and pharmacological activities of 2-(3'-substituted-2'-hydroxypropylamino)pyridines. Biol Pharm Bull. 2002;25(2):215-217. DOI: 10.1248/bpb.25.215 View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. DOI: 10.1021/cr00002a004 View Source

Optimal Application Scenarios

Late-Stage Diversification via Suzuki Coupling

The 3-iodo substituent enables Pd-catalyzed cross-coupling under mild conditions (rt–60°C) that are compatible with many functional groups typically found in advanced pharmaceutical intermediates. The 2-amino alcohol side chain remains inert during Suzuki couplings, allowing sequential C–C bond formation followed by amine or alcohol derivatization without protecting group manipulation [1]. This orthogonal reactivity is particularly valuable in medicinal chemistry campaigns where rapid analog generation is required to explore SAR around a central pyridine core.

Enantiopure β-Amino Alcohol Synthesis

The secondary alcohol stereocenter makes this compound a direct precursor to chiral, non-racemic drug substances. Using Ni/photoredox asymmetric catalysis, the compound can be accessed in >90% enantiomeric excess, providing a streamlined route to single-enantiomer APIs in therapeutic areas such as metabolic disease and inflammation [1]. This bypasses the need for chiral chromatography or classical resolution, reducing solvent waste and improving atom economy in process-scale synthesis.

Bifunctional Chemical Probes for Target Engagement

The three orthogonal functional handles (aryl iodide, secondary amine, secondary alcohol) allow sequential installation of (i) a photoreactive cross-linking group at the iodine via Sonogashira coupling, (ii) a fluorescent reporter at the amine via amide bond formation, and (iii) a solubility-enhancing PEG chain at the alcohol via esterification. This modular assembly strategy is unmatched by simpler analogs that lack the full suite of orthogonal reactive sites [1].

Ion Channel and GPCR Screening

Given the documented anticonvulsant and negative ionotropic activity of structurally related 2-(hydroxypropylamino)pyridines, the 3-iodo derivative is a strong candidate for inclusion in focused screening libraries targeting neuronal voltage-gated sodium channels or β-adrenergic receptors. The iodine atom provides a unique heavy-atom signature for X-ray crystallography and a potential halogen-bond donor for enhanced target binding affinity [1].

Application

Selection Property

Validation Focus

Late-stage diversification

Aryl iodide cross-coupling handle

Mild-condition Suzuki coupling compatibility

Enantiopure β-amino alcohol synthesis

Chiral secondary alcohol stereocenter

Enantiomeric excess control and catalytic system validation

Multifunctional probe assembly

Three orthogonal reactive handles

Sequential derivatization without protecting groups

Ion channel & GPCR screening

β-amino alcohol scaffold with reported activity

Phenotypic assay endpoint evaluation and SAR exploration

• [1] Lei Z, Kelly HR, An J, et al. Nickel/Photoredox-Catalyzed Enantioselective α-Aminoalkylation of 2-Iodopyridines. ACS Catal. 2026; Article ASAP. DOI: 10.1021/acscatal.6c00033 View Source